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Compound of Interest

4-Methoxy-3-
Compound Name:

(trifluoromethoxy)benzaldehyde

cat. No.: B1325372

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 853771-90-1

This technical guide provides an in-depth overview of 4-Methoxy-3-
(trifluoromethoxy)benzaldehyde, a key aromatic aldehyde derivative with significant potential
in medicinal chemistry and materials science. This document consolidates available data on its
chemical properties, synthesis, and spectral characterization to support its application in
research and development.

Core Chemical Data

4-Methoxy-3-(trifluoromethoxy)benzaldehyde is a substituted benzaldehyde featuring both a
methoxy and a trifluoromethoxy group on the aromatic ring. These functional groups impart
unique electronic properties and metabolic stability, making it an attractive building block for
novel therapeutic agents and advanced materials.
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Property Value Source

CAS Number 853771-90-1 ChemUniverse[1]
Molecular Formula CoH7F30s3 PubChemLite[2]
Molecular Weight 220.15 g/mol ChemuUniverse[1]
Monoisotopic Mass 220.03473 Da PubChemLite[2]
Predicted XlogP 2.5 PubChemLite[2]

Spectroscopic and Physicochemical Properties

Detailed experimental data for the physical and spectroscopic properties of 4-Methoxy-3-
(trifluoromethoxy)benzaldehyde are not widely available in the public domain. The following
tables present predicted data and information for structurally related compounds to provide an
estimated profile.

Predicted Mass Spectrometry Data
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Predicted Collision Cross

Adduct m/z .
Section (CCS) (A2
[M+H]* 221.04201 139.4
[M+Na]* 243.02395 149.6
[M-H]- 219.02745 139.9
[M+NHa4]* 238.06855 158.3
[M+K]* 258.99789 147.8
[M+H-H-0]* 203.03199 1315
[M+HCOO]~ 265.03293 160.1
[M+CHsCOO]~ 279.04858 186.8
[M+Na-2H]- 241.00940 145.3
[M]* 220.03418 139.6
[M]~ 220.03528 139.6

Data sourced from
PubChemLite and calculated
using CCSbhase.[2]

Synthesis and Experimental Protocols

A detailed, experimentally verified protocol for the synthesis of 4-Methoxy-3-
(trifluoromethoxy)benzaldehyde is not readily available in peer-reviewed literature. However,
a plausible synthetic route can be inferred from standard organic chemistry transformations. A
potential synthetic pathway is outlined below.

Proposed Synthetic Pathway

A likely precursor for the synthesis of 4-Methoxy-3-(trifluoromethoxy)benzaldehyde is 4-
hydroxy-3-methoxybenzaldehyde (vanillin). The synthesis would involve the
trifluoromethoxylation of the hydroxyl group.
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Caption: Proposed synthesis of 4-Methoxy-3-(trifluoromethoxy)benzaldehyde from vanillin.

Applications in Drug Discovery and Medicinal
Chemistry

The trifluoromethoxy group is a valuable substituent in medicinal chemistry due to its ability to
enhance metabolic stability, lipophilicity, and binding affinity of drug candidates.[3] While
specific biological activities for 4-Methoxy-3-(trifluoromethoxy)benzaldehyde have not been
extensively reported, its structural motifs are present in various pharmacologically active
molecules.

Derivatives of this aldehyde could potentially be investigated for a range of therapeutic targets.
The aldehyde functional group serves as a versatile handle for further chemical modifications,
allowing for the synthesis of diverse compound libraries for screening.

Potential Synthetic Elaboration Workflow

The aldehyde functionality of 4-Methoxy-3-(trifluoromethoxy)benzaldehyde allows for a
variety of subsequent chemical transformations, making it a valuable starting material for
creating a library of derivatives for drug discovery screening.
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Caption: Potential synthetic transformations of 4-Methoxy-3-
(trifluoromethoxy)benzaldehyde.

Conclusion

4-Methoxy-3-(trifluoromethoxy)benzaldehyde is a chemical intermediate with significant
promise for applications in drug discovery and materials science. While comprehensive
experimental data is currently limited, its structural features suggest it is a valuable building
block for creating novel molecules with enhanced properties. Further research into its
synthesis, characterization, and biological activity is warranted to fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 4-Methoxy-3-
(trifluoromethoxy)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1325372#4-methoxy-3-trifluoromethoxy-
benzaldehyde-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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